N-[(3s)-2-Oxotetrahydrofuran-3-Yl]butanamide

• CAS No.: 67605-85-0
• Product Name: N-[(3s)-2-Oxotetrahydrofuran-3-Yl]butanamide
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: N-[(3S)-2-oxooxolan-3-yl]butanamide
• Standard InChI: InChI=1S/C8H13NO3/c1-2-3-7(10)9-6-4-5-12-8(6)11/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
• Standard InChIKey: VFFNZZXXTGXBOG-LURJTMIESA-N
• Isomeric SMILES: CCCC(=O)N[C@H]1CCOC1=O
• SMILES: CCCC(=O)NC1CCOC1=O
• Canonical SMILES: CCCC(=O)NC1CCOC1=O
• Synonyms: BHL-serine; C(4)-HSL; C4-HSL; N-butanoyl-L-homoserine lactone; N-butyryl-L-homoserine lactone; N-butyrylhomoserine lactone
• Reference: Autoinducer-mediated regulation of rhamnolipid biosurfactant synthesis in Pseudomonas aeruginosa. Ochsner U.A. & Reiser J. Proc. Natl. Acad. Sci. U.S.A. 1995, 92, 6424.Quorum sensing and Chromobacterium violaceum: exploitation of violacein production and inhibition for the detection of N-acylhomoserine lactones. McClean K.H. et al. Microbiology 1997, 143, 3703.N-Acylhomoserine lactones are potent neutrophil chemoattractants that act via calcium mobilization and actin remodeling. Karlsson T. et al. J. Leukoc. Biol. 2012, 91, 15.Small molecule inhibitors of bacterial quorum sensing and biofilm formation. Geske G.D. et al. J. Am. Chem. Soc. 2005, 127, 12762.
• PubChem Compound: 10130163
• Last Modified: Nov 11 2021